Cas no 70413-23-9 (4-Pyridazinecarbonitrile,3-amino-5,6-diphenyl-)

4-Pyridazinecarbonitrile,3-amino-5,6-diphenyl- structure
70413-23-9 structure
Product Name:4-Pyridazinecarbonitrile,3-amino-5,6-diphenyl-
CAS No:70413-23-9
MF:C17H12N4
MW:272.30398273468
CID:577861
PubChem ID:254398
Update Time:2025-04-19

4-Pyridazinecarbonitrile,3-amino-5,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridazinecarbonitrile,3-amino-5,6-diphenyl-
    • DTXSID80291858
    • SR-01000115435-1
    • 3-amino-4-cyano-5,6-diphenylpyridazine
    • NSC78764
    • 3-amino-5,6-diphenylpyridazine-4-carbonitrile
    • NSC-78764
    • NCIOpen2_004215
    • AP-906/42847087
    • SR-01000115435
    • 3-amino-5,6-diphenyl-4-pyridazinecarbonitrile
    • 70413-23-9
    • Inchi: 1S/C17H12N4/c18-11-14-15(12-7-3-1-4-8-12)16(20-21-17(14)19)13-9-5-2-6-10-13/h1-10H,(H2,19,21)
    • InChI Key: BBKWQZHLENJDMJ-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=C(C(C#N)=C(N)N=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.10636
  • Monoisotopic Mass: 272.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 519.8°Cat760mmHg
  • Flash Point: 268.2°C
  • Refractive Index: 1.692
  • PSA: 75.59
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